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Compound of Interest

Compound Name: A-77003

Cat. No.: B1664747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Nitrobenzanilide

(CAS No. 3393-96-2), a nitro-substituted benzanilide derivative. Due to its application as an

intermediate in the synthesis of pharmaceuticals, dyes, and other complex organic compounds,

a thorough understanding of its hazard profile and proper handling procedures is essential for

ensuring laboratory safety.[1][2]

Chemical and Physical Properties
4-Nitrobenzanilide is a solid, appearing as a white to orange to green powder or crystal.[3][4] A

summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Nitrobenzanilide
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Property Value Reference

Molecular Formula C₁₃H₁₀N₂O₃ [5][6]

Molecular Weight 242.23 g/mol [5][6]

Melting Point 199.0 to 204.0 °C [1][2]

Boiling Point 327 °C at 760 mmHg [1][2]

Flash Point 151.5 °C [1][2]

Density 1.344 g/cm³ [1][3]

Solubility 2.2 µg/mL in water at pH 7.4 [5]

Appearance
White to Orange to Green

powder to crystal
[3][4]

Hazard Identification and Classification
4-Nitrobenzanilide is classified as a hazardous substance. The primary hazard identified is

serious eye irritation.

GHS Classification:

Eye Irritation (Category 2), H319: Causes serious eye irritation.[3][5]

Hazard Statements:

H319: Causes serious eye irritation.[3][5]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[3][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][5]
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P337+P313: If eye irritation persists: Get medical advice/attention.[5]

Toxicological Information
Detailed toxicological data for 4-Nitrobenzanilide is limited. Most safety data sheets indicate

that data for acute toxicity (oral, dermal, inhalation), skin corrosion/irritation, respiratory or skin

sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity are not

available.[3] Therefore, it is crucial to handle this compound with care, assuming it may have

other potential health effects.

Experimental Protocols
While specific, validated experimental protocols for the safety assessment of 4-Nitrobenzanilide

are not readily available in the public domain, this section outlines general methodologies

based on OECD guidelines for assessing the key identified hazard (eye irritation) and other

potential hazards.

Eye Irritation/Corrosion Testing (Adapted from OECD
Guideline 405)
This test is designed to evaluate the potential of a substance to cause irreversible or severe

eye irritation.

Methodology:

Animal Model: Albino rabbits are typically used for this test.

Procedure: A single dose of the test substance (100 mg for a solid) is applied into the

conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a

control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.

Observations are scored for corneal opacity, iritis, and conjunctival redness and chemosis

(swelling).

Endpoint: The severity and reversibility of the ocular lesions are assessed to classify the

substance.
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Skin Irritation/Corrosion Testing (Adapted from OECD
Guideline 404)
This test assesses the potential of a substance to cause skin irritation or corrosion.

Methodology:

Animal Model: Albino rabbits are commonly used.

Procedure: A small amount of the test substance (0.5 g for a solid) is applied to a shaved

patch of skin on the animal's back. The area is then covered with a gauze patch.

Exposure: The exposure period is typically 4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.

Endpoint: The scores for erythema and edema are used to calculate a primary irritation

index, which determines the irritation classification.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Guideline 439)
This in vitro method provides an alternative to animal testing for skin irritation.

Methodology:

Test System: A reconstructed human epidermis model, which mimics the biochemical and

physiological properties of the upper layers of human skin, is used.

Procedure: The test chemical is applied topically to the tissue surface.

Endpoint: Cell viability is measured after a defined exposure and post-treatment incubation

period. A reduction in cell viability below a certain threshold indicates that the substance is

an irritant.[7]

Safe Handling and Storage
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Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 4-Nitrobenzanilide to determine the

appropriate PPE. The following diagram illustrates a general workflow for PPE selection.

PPE Selection for Handling 4-Nitrobenzanilide

Start: Handling 4-Nitrobenzanilide

Conduct Risk Assessment
(Quantity, Dusting Potential, Task Duration)

Low Risk
(Small quantity, no dust)

Moderate/High Risk
(Larger quantity, potential for dust)

Standard PPE:
- Safety glasses with side shields

- Nitrile gloves
- Lab coat

Yes

Enhanced PPE:
- Chemical safety goggles

- Face shield (if splashing is a risk)
- Chemical-resistant gloves

- Lab coat
- Respiratory protection (e.g., N95 respirator for dusts)

Yes

Proceed with work

Click to download full resolution via product page

PPE Selection Workflow

Handling Procedures
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Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

powders to avoid dust formation.[3]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3]

Use non-sparking tools.[3]

Wash hands thoroughly after handling.[3]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures
In the event of a spill, follow the procedures outlined below.
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Emergency Spill Response for 4-Nitrobenzanilide

Spill Occurs

Assess Spill Size and Risk

Small Spill?

Large Spill

No

Don Appropriate PPE

Yes

Evacuate Area
Alert Others

Contact Emergency Services

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Carefully Scoop or Sweep Up Material

Decontaminate Spill Area

Dispose of Waste in a Labeled, Sealed Container
(Follow institutional guidelines)

Report Incident to Supervisor

Click to download full resolution via product page

Spill Response Workflow
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First Aid Measures
Table 2: First Aid Procedures for 4-Nitrobenzanilide Exposure

Exposure Route First Aid Measures Reference

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[3][5]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor if irritation

develops.

[3]

Inhalation

Move the person into fresh air.

If breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Consult a

doctor.

[3]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[3]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Specific Hazards: May emit toxic fumes under fire conditions.
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Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Avoid dust formation.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: No data available.

Disposal Considerations
Dispose of 4-Nitrobenzanilide and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not allow it to enter drains or the

environment.[3]

This technical guide is intended to provide comprehensive safety and handling information for

4-Nitrobenzanilide. It is imperative that all users of this chemical are familiar with its potential

hazards and follow appropriate safety protocols to minimize risk. Always consult the most up-

to-date Safety Data Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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